Cas no 1803609-10-0 (3-methyl-4-(piperidin-4-yl)morpholine dihydrochloride)

• Product Name: 3-methyl-4-(piperidin-4-yl)morpholine dihydrochloride
• CAS No: 1803609-10-0
• MF: C₁₀H₂₁ClN₂O
• MW: 220.739541769028
• MDL: MFCD28954167
• CID: 4618071
• PubChem ID: 119031748
• Update Time: 2025-07-20

3-methyl-4-(piperidin-4-yl)morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(piperidin-4-yl)morpholine dihydrochloride

• MDL： MFCD28954167
• Inchi： 1S/C10H20N2O.ClH/c1-9-8-13-7-6-12(9)10-2-4-11-5-3-10;/h9-11H,2-8H2,1H3;1H
• InChI Key： VNPXINUGYXQYFK-UHFFFAOYSA-N
• SMILES： CC1COCCN1C1CCNCC1.Cl

Additional information on 3-methyl-4-(piperidin-4-yl)morpholine dihydrochloride

Comprehensive Overview of 3-methyl-4-(piperidin-4-yl)morpholine dihydrochloride (CAS No. 1803609-10-0): Properties, Applications, and Research Insights

3-methyl-4-(piperidin-4-yl)morpholine dihydrochloride (CAS No. 1803609-10-0) is a chemically sophisticated compound that has garnered significant attention in pharmaceutical and biochemical research. This dihydrochloride salt derivative combines a morpholine ring with a piperidine moiety, offering unique structural features that make it valuable for drug discovery and development. Researchers are particularly interested in its potential as a pharmacological intermediate or bioactive scaffold, especially in targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs).

The compound's molecular structure (C10H20N2O·2HCl) includes a methyl group at the 3-position of the morpholine ring, enhancing its lipophilicity and membrane permeability—a critical factor for blood-brain barrier (BBB) penetration. Its piperidin-4-yl substitution further contributes to its versatility in medicinal chemistry, enabling interactions with diverse biological targets. Recent studies highlight its relevance in designing neuromodulators and enzyme inhibitors, aligning with the growing demand for precision medicine solutions.

In the context of current drug development trends, 3-methyl-4-(piperidin-4-yl)morpholine dihydrochloride is frequently explored alongside small-molecule therapeutics and allosteric modulators. Its salt form improves solubility, a key consideration for oral bioavailability—a hot topic in pharmacokinetic optimization. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize its purity, reflecting the industry's emphasis on quality control in API synthesis.

From an SEO perspective, users often search for "CAS 1803609-10-0 supplier," "3-methyl-4-(piperidin-4-yl)morpholine solubility," or "mechanism of action of piperidine-morpholine hybrids." Addressing these queries, this compound's synthetic routes typically involve reductive amination or N-alkylation protocols, with yields optimized for scale-up production. Its stability under physiological pH and compatibility with formulation excipients are also frequently discussed in patent literature.

Emerging applications include its role in cancer immunotherapy and neurodegenerative disease research, areas dominating biomedical publications. The compound's dual-ring system mimics natural alkaloids, making it a candidate for structure-activity relationship (SAR) studies. Notably, its dihydrochloride form ensures better crystallinity, a property critical for X-ray diffraction analysis in crystallography-driven drug design.

Environmental and green chemistry considerations are increasingly relevant. Researchers evaluate eco-friendly purification methods for 3-methyl-4-(piperidin-4-yl)morpholine dihydrochloride, such as aqueous workup or solvent recycling, to align with sustainable manufacturing practices. This aligns with global interest in reducing synthetic carbon footprints while maintaining high-purity outputs.

In summary, 3-methyl-4-(piperidin-4-yl)morpholine dihydrochloride (CAS No. 1803609-10-0) represents a multifaceted tool for modern drug discovery. Its structural hybridity, optimized physicochemical properties, and broad therapeutic potential position it at the forefront of innovative chemistry. As computational modeling and high-throughput screening advance, this compound's role in hit-to-lead optimization pipelines is expected to expand further.